Cas no 1708428-77-6 ((4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine)

• Product Name: (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine
• CAS No: 1708428-77-6
• MF: C₁₅H₁₂ClFN₄
• MW: 302.733984947205
• CID: 5210762
• Update Time: 2025-05-20

(4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine

• Inchi： 1S/C15H12ClFN4/c16-10-7-5-9(6-8-10)13(18)15-19-14(20-21-15)11-3-1-2-4-12(11)17/h1-8,13H,18H2,(H,19,20,21)
• InChI Key： KVSBNQKQNTUDDK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1N=C(C2=CC=CC=C2F)NN=1)N

Additional information on (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine

Introduction to (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 1708428-77-6)

(4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number CAS No. 1708428-77-6, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential interactions with biological targets. The presence of a 4-chlorophenyl moiety and a triazol ring system suggests possible applications in the design of inhibitors or modulators for various enzymatic pathways. Specifically, the triazol ring is known to be a common pharmacophore in drug discovery, often contributing to binding affinity and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a 5-(2-fluorophenyl) group with the triazol scaffold in (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine positions it as a candidate for further exploration in drug development. The fluorine atom in the phenyl ring is particularly noteworthy, as it can enhance metabolic stability and binding interactions due to its electron-withdrawing properties.

In vitro studies have begun to elucidate the potential biological activities of this compound. Initial screening assays suggest that it may exhibit inhibitory effects on certain kinases and other enzymes relevant to inflammatory and metabolic pathways. The precise mechanism of action remains under investigation, but preliminary data indicate promising interactions with targets involved in cancer and autoimmune diseases.

The synthesis of (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the triazol ring through cycloaddition reactions and subsequent functionalization of the aromatic rings. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents at specific positions on the molecule.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors that can modulate protein-protein interactions and enzyme activity. (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine represents a promising lead compound that could be further optimized through structure-based drug design approaches. Computational modeling techniques are being utilized to predict binding affinities and optimize molecular properties for improved efficacy.

Future studies will focus on evaluating the pharmacokinetic properties of this compound, including its solubility, bioavailability, and metabolic stability. Additionally, preclinical studies will be conducted to assess its safety profile and therapeutic potential in animal models. These efforts are crucial for advancing this compound towards clinical development and eventual use in treating human diseases.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. (4-chlorophenyl)-[5-(2-fluorophenyl)-1H-1,2,4-triazol-3-yl]methanamine serves as an excellent example of how structural innovation can lead to the discovery of new drugs with significant medical value. As research continues to uncover its potential applications, this compound is poised to make meaningful contributions to modern medicine.